voglibose drug interaction management

Author: Smolecule Technical Support Team. **Date**: February 2026

Compound Focus: **Voglibose**

CAS No.: 83480-29-9
Cat. No.: S546850

Get Quote

Voglibose Drug Interaction Overview

Voglibose has a low potential for pharmacokinetic drug interactions due to its minimal systemic absorption; it acts locally within the gastrointestinal tract [1] [2]. The table below summarizes the key findings on its interactions with other drugs.

Interacting Drug	Interaction Assessment	Clinical/Research Implications
Sulfonylureas (e.g., Glibenclamide)	**No significant pharmacokinetic interaction** observed [3].	No dose adjustment needed for co-administration.
SGLT2 Inhibitors (e.g., Dapagliflozin)	**No significant pharmacokinetic interaction** observed [2].	Co-administration is supported without dose adjustment.
Other Antidiabetic Drugs	**Pharmacodynamic interaction**: Potentiates blood glucose-lowering effects [4] [5].	Increases risk of hypoglycemia; requires careful blood glucose monitoring.
Digestive Enzyme Supplements	**Potential pharmacodynamic antagonism** [5].	May reduce the efficacy of voglibose; concurrent use is not recommended.
Warfarin	**No significant pharmacokinetic interaction** found [1]. One source suggests	Clinical evidence for no interaction exists, but

© 2026 Smolecule. All rights reserved.

Interacting Drug	Interaction Assessment	Clinical/Research Implications
	a potential to enhance anticoagulant effect [5].	monitoring may be prudent.
Digoxin	**No significant pharmacokinetic interaction** found [1].	Suggests no dose adjustment is needed.

Experimental & Clinical Management Guidelines

For researchers designing studies or clinicians managing patients, the following protocols and considerations are derived from the available literature.

Experimental Protocol: Assessing Pharmacokinetic Interactions

The following methodology is adapted from a study investigating the interaction between **voglibose** and dapagliflozin [2].

- **1. Study Design:** Open-label, two-period, fixed-sequence drug-drug interaction study.
- **2. Subjects:** Patients with Type 2 Diabetes Mellitus (e.g., ≥20 years old, with specific HbA1c and fasting C-peptide levels).
- **3. Dosing Regimen:**
  - **Period 1:** Administer a single oral dose of the investigational drug (e.g., Dapagliflozin 10 mg) while the patient is at a steady-state dose of **Voglibose** (0.2 mg TID).
  - **Washout Period:** A 7-day washout for the investigational drug and **voglibose**.
  - **Period 2:** Administer a single oral dose of the investigational drug alone.
- **4. Blood Sampling:** Collect serial blood samples (e.g., pre-dose and at regular intervals up to 72 hours post-dose in each period) to determine the plasma concentration-time profile of the investigational drug.
- **5. Data Analysis:** Use non-compartmental analysis to derive pharmacokinetic parameters (AUC~0-inf~, C~max~, t~max~, t~½~). Evaluate bioequivalence using geometric mean ratios (Test/Reference) and 90% confidence intervals.

The workflow for this protocol can be visualized as follows:

© 2026 Smolecule. All rights reserved.



Click to download full resolution via product page

Troubleshooting & Risk Management

For scenarios where **voglibose** is part of a combination therapy, consider these management strategies:

- **Observed Hypoglycemia in Pre-clinical/Clinical Models:**
  - **Cause:** This is most likely a pharmacodynamic interaction with other anti-diabetic agents (e.g., sulfonylureas, insulin) [4] [5].
  - **Action:** The primary strategy is dose reduction of the concomitant insulin secretagogue (sulfonylurea) or insulin, not **voglibose**. Enhanced glucose monitoring protocols should be implemented.

© 2026 Smolecule. All rights reserved.

- **Lack of Glycemic Efficacy in Experimental Models:**
  - **Cause:** Concurrent use of digestive enzyme supplements or pancreatic enzyme preparations, which can counteract **voglibose**'s mechanism [5].
  - **Action:** Ensure that study protocols prohibit the use of such enzymes during **voglibose** treatment.
- **High Incidence of Gastrointestinal Adverse Events:**
  - **Cause:** Undigested carbohydrates reaching the colon are fermented by flora, leading to flatulence, abdominal distension, and diarrhea [6] [1].
  - **Action:** These effects are mechanism-based and often transient. They can be mitigated by a gradual up-titration of the **voglibose** dose and advising a controlled complex carbohydrate diet [1].

Pathways and Mechanisms Diagram

The following diagram illustrates the primary mechanism of action of **voglibose** and the basis for its key interactions, integrating the information from the search results.

© 2026 Smolecule. All rights reserved.



Click to download full resolution via product page

Frequently Asked Questions (FAQs)

- **Does voglibose require hepatic or renal dose adjustments? Voglibose** is considered safe for patients with mild to moderate renal impairment. However, it should be avoided in patients with severe chronic

© 2026 Smolecule. All rights reserved.

kidney disease (CKD stages 4 & 5) or end-stage renal disease (ESRD) [5]. Its use in hepatic dysfunction is possible where other oral antidiabetic drugs are contraindicated, but caution is advised [6] [5].

- **What is the recommended dosing for voglibose in research protocols?** The typical dose is **0.2 mg to 0.3 mg, taken three times a day immediately before meals** [6] [4] [5]. The maximum recommended dose is 0.6 mg per day. Dose titration is recommended based on tolerance and response [6].

- **Why is voglibose's potential for pharmacokinetic interactions considered low?** After oral administration, **voglibose** is **poorly absorbed** [6] [7] [1], has **negligible metabolism** in the liver [6] [7], and is primarily **excreted in stools** [1]. With no active metabolites and undetectable plasma concentrations at therapeutic doses, its systemic exposure is minimal, limiting classical pharmacokinetic interactions [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Voglibose: mechanism of action, pharmacokinetics and ... [chemicalbook.com]

2. Impact of Voglibose on the Pharmacokinetics ... [link.springer.com]

3. Concomitant administration of the alpha-glucosidase ... [pubmed.ncbi.nlm.nih.gov]

4. What is Voglibose used for? [synapse.patsnap.com]

5. Voglibose: Uses, Side Effects, Dosage and More [carehospitals.com]

6. Voglibose: An Alpha Glucosidase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

7. Voglibose: Uses, Interactions, Mechanism of Action [go.drugbank.com]

To cite this document: Smolecule. [voglibose drug interaction management]. Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b546850#voglibose-drug-interaction-

management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

© 2026 Smolecule. All rights reserved.